4-Methoxycarbonyl-2-oxo-1,3-dioxolane

• Molecular Formula: C5H6O5
• Molecular Weight: 146.10 g/mol
• IUPAC Name: methyl 2-oxo-1,3-dioxolane-4-carboxylate
• InChI: InChI=1S/C5H6O5/c1-8-4(6)3-2-9-5(7)10-3/h3H,2H2,1H3
• InChI Key: HNHHKYXWATVPLU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1COC(=O)O1

Description

4-Methoxycarbonyl-2-oxo-1,3-dioxolane is a useful research compound. Its molecular formula is C5H6O5 and its molecular weight is 146.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

20 g of methyl epoxypropionate were mixed with 20 g of tert-butyl methyl ether, 1.5 g of tetrabutylammonium bromide and 1.5 g of potassium iodide. The homogeneous mixture was transferred to a 100 ml pressurized reactor and carboxylated for 6 days at 50° C. and a CO2 pressure of 30 bar. Following the carboxylation, a two-phase system was obtained; the upper phase consisted of tert-butyl methyl ether, and the lower phase consisted of 4-methoxycarbonyl-2-oxo-1,3-dioxolane (purity 83% (GC), yield 79%).

Synthesis routes and methods II

Procedure details

20 g of the methyl epoxypropionate were mixed with 20 g of tert-butyl methyl ether and 1 g of tetrabutylammonium bromide. The homogeneous mixture was transferred to a 100 ml pressurized reactor and carboxylated for 4 days at 40° C. and a CO2 pressure of 20 bar. Following carboxylation, a two-phase system was obtained; the upper phase consisted of tert-butyl methyl ether, and the lower phase consisted of 4-methoxycarbonyl-2-oxo-1,3-dioxolane (purity 94% (GC), yield 94%).